Cas no 651781-01-0 (Benzamide,N-cyclopropyl-4-methyl-3-[3-(1-pyrrolidinylmethyl)-1,2-benzisoxazol-6-yl]-)

Benzamide,N-cyclopropyl-4-methyl-3-[3-(1-pyrrolidinylmethyl)-1,2-benzisoxazol-6-yl]- structure
651781-01-0 structure
Product name:Benzamide,N-cyclopropyl-4-methyl-3-[3-(1-pyrrolidinylmethyl)-1,2-benzisoxazol-6-yl]-
CAS No:651781-01-0
MF:C23H25N3O2
MW:375.463505506516
CID:402982

Benzamide,N-cyclopropyl-4-methyl-3-[3-(1-pyrrolidinylmethyl)-1,2-benzisoxazol-6-yl]- Chemical and Physical Properties

Names and Identifiers

    • Benzamide,N-cyclopropyl-4-methyl-3-[3-(1-pyrrolidinylmethyl)-1,2-benzisoxazol-6-yl]-
    • Benzamide, N-cyclopropyl-4-methyl-3-[3-(1-pyrrolidinylmethyl)-1,2-benzisoxazol-6-yl]-
    • Inchi: 1S/C23H25N3O2/c1-15-4-5-17(23(27)24-18-7-8-18)12-20(15)16-6-9-19-21(25-28-22(19)13-16)14-26-10-2-3-11-26/h4-6,9,12-13,18H,2-3,7-8,10-11,14H2,1H3,(H,24,27)
    • InChI Key: MHFPBSSPRFBZSY-UHFFFAOYSA-N
    • SMILES: C(NC1CC1)(=O)C1=CC=C(C)C(C2=CC3=C(C=C2)C(CN2CCCC2)=NO3)=C1

Computed Properties

  • Exact Mass: 375.19485

Experimental Properties

  • Density: 1.27±0.1 g/cm3(Predicted)
  • Boiling Point: 555.3±50.0 °C(Predicted)
  • PSA: 58.37
  • pka: 15.00±0.20(Predicted)

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